Cas no 467454-50-8 (tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate)
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
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- MDL: MFCD24468658
- Inchi: 1S/C11H17NO3/c1-10(2,3)15-9(14)12-6-8-4-11(12,5-8)7-13/h7-8H,4-6H2,1-3H3
- InChI Key: NTTHGKHKOKQXCD-UHFFFAOYSA-N
- SMILES: C12(C=O)CC(C1)CN2C(OC(C)(C)C)=O
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM468177-100mg |
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate |
467454-50-8 | 95%+ | 100mg |
$862 | 2024-07-16 | |
| Chemenu | CM468177-250mg |
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate |
467454-50-8 | 95%+ | 250mg |
$1220 | 2024-07-16 | |
| Chemenu | CM468177-500mg |
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate |
467454-50-8 | 95%+ | 500mg |
$1906 | 2024-07-16 | |
| Chemenu | CM468177-1g |
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate |
467454-50-8 | 95%+ | 1g |
$2438 | 2024-07-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0328-100MG |
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate |
467454-50-8 | 95% | 100MG |
¥ 2,527.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0328-250MG |
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate |
467454-50-8 | 95% | 250MG |
¥ 4,039.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0328-500MG |
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate |
467454-50-8 | 95% | 500MG |
¥ 6,732.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0328-1G |
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate |
467454-50-8 | 95% | 1g |
¥ 10,091.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0328-5G |
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate |
467454-50-8 | 95% | 5g |
¥ 30,274.00 | 2023-04-13 | |
| Enamine | EN300-307495-0.05g |
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate |
467454-50-8 | 95% | 0.05g |
$482.0 | 2023-09-05 |
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate: A Comprehensive Overview
The compound tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate, identified by the CAS number 467454-50-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and versatile reactivity. The bicyclo[2.1.1]hexane framework is a key structural element, providing stability and rigidity to the molecule, while the presence of the formyl and tert-butyl groups introduces additional functional diversity.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as ring-closing metathesis and stereoselective catalysis. These techniques have not only improved the yield and purity of the compound but also facilitated its application in drug discovery and material science. The tert-butyl group, being a bulky substituent, plays a crucial role in modulating the steric environment of the molecule, which is essential for its interactions in biological systems.
In terms of pharmacological applications, tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate has shown promise as a potential lead compound in the development of new drug candidates. Its bicyclic structure provides a scaffold for various bioactive moieties, making it an attractive target for medicinal chemists. Recent studies have highlighted its ability to inhibit certain enzyme activities, suggesting its potential role in treating conditions such as inflammation and neurodegenerative diseases.
The formyl group attached to the bicyclic system adds another layer of functionality to this compound. Formylation reactions are widely used in organic synthesis to introduce aldehyde groups, which can participate in various types of chemical transformations, including condensation reactions and cross-coupling processes. This makes tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate a valuable intermediate in the synthesis of more complex molecules.
In addition to its pharmacological applications, this compound has also found utility in materials science. Its rigid bicyclic structure and functional groups make it suitable for use as a building block in polymer synthesis and as a component in advanced materials such as liquid crystals and self-healing polymers.
The synthesis of tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate involves a series of carefully designed steps that ensure high stereochemical control and purity. Key steps include the formation of the bicyclic core through ring-closing metathesis, followed by functionalization with the formyl and tert-butyl groups using selective oxidation and alkylation reactions.
The study of this compound has also contributed to our understanding of bicyclic systems in organic chemistry. Researchers have explored its reactivity under various conditions, revealing insights into its stability, reactivity toward nucleophiles and electrophiles, and ability to undergo cycloaddition reactions.
In conclusion, tert-butyl 1-formyl-2-azabicyclo[2.1.1]hexane-2-carboxylate, with its unique structural features and versatile functional groups, represents an important molecule in contemporary chemical research. Its applications span across drug discovery, materials science, and synthetic chemistry, making it a subject of continued interest for scientists worldwide.
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